Cas no 30503-12-9 (oct-7-en-4-one)

• Product Name: oct-7-en-4-one
• CAS No: 30503-12-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1442889
• PubChem ID: 11412381
• Update Time: 2025-04-20

oct-7-en-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Octen-4-one
• oct-7-en-4-one
• SCHEMBL514867
• EN300-64554
• 30503-12-9
• AKOS009389665
• G44762
• Z406377524

• Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h3H,1,4-7H2,2H3
• InChI Key： NPPZHBOHFSDBRW-UHFFFAOYSA-N
• SMILES： O=C(CCC=C)CCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07